(3H-Imidazol-4-ylmethyl)-(2-methoxy-phenyl)-amine

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: N-(1H-imidazol-5-ylmethyl)-2-methoxyaniline
• InChI: InChI=1S/C11H13N3O/c1-15-11-5-3-2-4-10(11)13-7-9-6-12-8-14-9/h2-6,8,13H,7H2,1H3,(H,12,14)
• InChI Key: XEMBCBVZZZWDTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC2=CN=CN2

Description

(3H-Imidazol-4-ylmethyl)-(2-methoxy-phenyl)-amine is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methoxyaniline (0.62 g, 5 mmol) in methanol (5 ml) was added 4-formylimidazole (0.48 g, 5 mmol). After stirring the mixture overnight at 60° C. the solution was cooled and sodium borohydride (0.28 g, 7.5 mmol) were added. The reaction mixture was stirred at room temperature for 4 hours. Then water was added and the mixture was extracted with ethyl acetate. The organic layer was separated, washed with water, dried over magnesium sulfate and evaporated. The residue was purified by recrystallisation from heptane/ethyl acetate to yield off-white crystals (0.85 mg, 84%); MS (ISP): 204.3 ((M+H)+.).